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Compound of Interest

2-Amino-5-bromothiazole
Compound Name:

hydrobromide

Cat. No.: B3429169

An In-depth Technical Guide to 2-Amino-5-bromothiazole Hydrobromide: Physicochemical
Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
with a core focus on the melting point and stability, of 2-Amino-5-bromothiazole
hydrobromide (CAS RN: 61296-22-8). This heterocyclic organic compound serves as a crucial
intermediate in the pharmaceutical industry and as a biochemical reagent in life science
research.[1][2]

Physicochemical Properties

A summary of the key quantitative and qualitative data for 2-Amino-5-bromothiazole
hydrobromide is presented below.
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Property Value Source(s)
Molecular Formula C3HaBrzNzS [11[3]
Molecular Weight 259.95 g/mol [1][3]
Melting Point 165 °C (with decomposition) [1112]131[4]

157.0t0 163.0 °C

163 °C [5]

141-144 °C (for hydrated form)  [6]

Light yellow to light brown
Appearance ) [11[3114]
crystalline powder

White to Gray to Brown

powder to crystal

Solubility Soluble in Methanol [11[3]
) >95.0% (Nonaqueous
Purity o
Titration)
>98.0% [4]

Melting Point Analysis

The melting point of 2-Amino-5-bromothiazole hydrobromide is consistently reported at
approximately 165 °C, with the important qualifier that the substance decomposes at this
temperature.[1][2][3] Some suppliers provide a range, such as 157.0 to 163.0 °C. Itis
noteworthy that an earlier patent describes a melting point of 141-142 °C for a hydrated form of
the compound, which after recrystallization, melts at 144-145 °C.[6] This suggests that the
presence of water of crystallization can significantly affect the observed melting point.

Compound Stability and Storage

Proper handling and storage are critical to maintain the integrity of 2-Amino-5-bromothiazole
hydrobromide.
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Hygroscopicity: The compound is sensitive and hygroscopic, meaning it readily absorbs
moisture from the atmosphere.[1][3][4] Therefore, it must be stored in a sealed, dry
environment.[1][3]

Light Sensitivity: To prevent degradation, it should be kept in a dark place.[1][3]

Storage Temperature: The recommended storage condition is Room Temperature (between
10°C and 25°C).[1][3][5] For long-term storage of stock solutions, -80°C (for 6 months) or
-20°C (for 1 month) is recommended.[7]

Thermal Stability: The compound decomposes at its melting point.[1] Thermal decomposition
can lead to the release of irritating gases and vapors, including carbon monoxide and carbon
dioxide.[8]

Incompatibilities: The compound should be kept away from strong oxidizing agents.[8]
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Stability Profile of 2-Amino-5-bromothiazole HBr

Atmospheric ] High Temperature
Light Exposure (>165 °C)

affects (Hygroscopic) affects (Photosensitive)

( )

eads to
\

Strong Oxidizing
Agents

affects (Thermal Decomposition)  affects (Incompatible)
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Start: 2-Amino-5-bromothiazole HBr
in Tetrahydrofuran (THF)

Add Triethylamine (TEA)

Stir at Room Temperature
(6 hours)

Formation of Precipitate
(Triethylammonium Bromide)

Filter to remove precipitate

Concentrate filtrate
(under reduced pressure)

End Product:
2-Amino-5-bromothiazole (Free Base)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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